Cas no 628331-59-9 (1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester)

1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester structure
628331-59-9 structure
Product Name:1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester
CAS No:628331-59-9
MF:C15H18N2O3
MW:274.315023899078
CID:1647468
Update Time:2024-09-12

1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-acetic acid, 1-ethyl-3-(phenylmethoxy)-, methyl ester
    • Inchi: 1S/C15H18N2O3/c1-3-17-10-13(9-14(18)19-2)15(16-17)20-11-12-7-5-4-6-8-12/h4-8,10H,3,9,11H2,1-2H3
    • InChI Key: XVQMMCKFOBXBFD-UHFFFAOYSA-N
    • SMILES: N1(CC)C=C(CC(OC)=O)C(OCC2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 274.13184

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 402.2±35.0 °C(Predicted)
  • PSA: 53.35
  • pka: 0.97±0.10(Predicted)
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